N-(6-ethoxybenzo[d]thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfonylacetamide
• InChI: InChI=1S/C17H15FN2O4S2/c1-2-24-12-5-8-14-15(9-12)25-17(19-14)20-16(21)10-26(22,23)13-6-3-11(18)4-7-13/h3-9H,2,10H2,1H3,(H,19,20,21)
• InChI Key: ZSMHWRPPEQGECG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)CS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H15FN2O4S2
• Molecular Weight: 394.4 g/mol

Description

N-(6-ethoxybenzo[d]thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide, also known as EBT, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science. EBT is a sulfonamide-based compound that contains a benzothiazole moiety, which is known for its antimicrobial and anticancer properties.

Scientific Research Applications

Removal of Environmental Pollutants

• Sulfamethoxazole , a sulfonamide, has been studied for its environmental presence and removal techniques. The review by Prasannamedha and Kumar (2020) discusses various methods for removing sulfamethoxazole from water, highlighting adsorption, Fenton/photo-Fenton processes, and photocatalytic degradation as effective techniques. The significance of sustainable technology development for economic industrialization is emphasized, along with the potential of nanocomposites and polymers in pollutant removal due to their high stability and functionality (Prasannamedha & Kumar, 2020).

Antimicrobial and Preservative Effects

• Parabens , esters of para-hydroxybenzoic acid, are widely used as preservatives in various products. Their occurrence, fate, and behavior in aquatic environments have been reviewed, indicating their ubiquity and persistence due to continuous environmental introduction (Haman, Dauchy, Rosin, & Munoz, 2015).

Sulfonamides in Medicinal Chemistry

• A patent review of sulfonamides (2008 – 2012) by Carta, Scozzafava, and Supuran outlines the extensive investigation into sulfonamide compounds for various applications, including as carbonic anhydrase inhibitors (CAIs), COX2 inhibitors, and antitumor agents. The review highlights the ongoing need for novel sulfonamides in therapeutic areas such as glaucoma, cancer, and diagnostic tools (Carta, Scozzafava, & Supuran, 2012).

Environmental Impact and Biodegradation

• Polyfluoroalkyl chemicals have attracted attention for their environmental persistence and potential to degrade into perfluoroalkyl acids (PFAAs). Liu and Avendaño (2013) review microbial degradation studies, emphasizing the importance of understanding biotransformation processes, sorption phenomena, and identifying degradation intermediates to assess environmental fate and effects of these compounds (Liu & Avendaño, 2013).